Cas no 7322-30-7 (beta-L-Xylopyranose (9CI))

beta-L-Xylopyranose (9CI) structure

Product Name:beta-L-Xylopyranose (9CI)

CAS No:7322-30-7

Molecular Formula:C_₅H_₁₀O_₅

Molecular Weight:150.129902362823

CID:977900

PubChem ID:445916

beta-L-Xylopyranose (9CI) Properties

Names and Identifiers

- beta-L-Xylopyranose (9CI)
- Xylopyranose, beta-L-
- UNII-8A68UJ03EQ
- (2S,3S,4R,5S)-oxane-2,3,4,5-tetrol
- DTXSID10332203
- NS00068572
- CHEBI:43934
- beta-L-xylose; L-xylose; xylose; L-XYLOSE (CYCLIC FORM)
- (2S,3S,4R,5S)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
- .BETA.-L-XYLOPYRANOSE
- beta-l-xylopyranose
- SCHEMBL12214140
- Q27120533
- LXC
- 7322-30-7
- 8A68UJ03EQ
- XYLOPYRANOSE, .BETA.-L-
- InChIKey： SRBFZHDQGSBBOR-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2
- SMILES： OC1COC(O)C(O)C1O

Computed Properties

Exact Mass: 150.05282342g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 0
Monoisotopic Mass: 150.05282342g/mol
Heavy Atom Count: 10
Complexity: 117
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.5
Topological Polar Surface Area: 90.2Å²

beta-L-Xylopyranose (9CI) Related Literature

1. 729. Radiation chemistry of carbohydrates. Part VII. Action of γ-radiation on aqueous solutions of D-sorbitol in oxygen

G. O. Phillips,W. J. Criddle J. Chem. Soc. 1961 3756
2. Substrate promiscuities of a bacterial galactokinase and a glucose-1-phosphate uridyltransferase enable xylose salvaging

Jin-Min Shi,Ting-Ting Wu,Hui Zhou,Yao-Yao Zhang,Li Liu,G?ran Widmalm,Josef Voglmeir Green Chem. 2022 24 3717
3. A mechanistic model of fast pyrolysis of hemicellulose

Xiaowei Zhou,Wenjun Li,Ross Mabon,Linda J. Broadbelt Energy Environ. Sci. 2018 11 1240
4. 303. Partial periodate oxidation of D-glucitol and its borate complex

D. H. Hutson,H. Weigel J. Chem. Soc. 1961 1546
5. β-Xylopyranosides: synthesis and applications

Charlotte Brusa,Murielle Muzard,Caroline Rémond,Richard Plantier-Royon RSC Adv. 2015 5 91026
6. 92. An easy method for the preparation of l-xylose

Herbert Appel J. Chem. Soc. 1935 425
7. 596. The 2 : 3–4 : 5-diisopropylidene derivatives of aldehydo-L-xylose and L-xylitol

E. J. Bourne,G. P. McSweeney,L. F. Wiggins J. Chem. Soc. 1952 3113
8. A comprehensive review of glycosylated bacterial natural products

Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
9. Lipase-mediated transformation of D-xylose and D-galactose into less common L-aldoses

Galina D. Gamalevich,Boris N. Morozov,Alexei L. Vlasyuk,Edward P. Serebryakov Mendeleev Commun. 1998 8 85
10. 531. 2 : 4–3 : 5-Diethylidene aldehydo-L-xylose and its derivatives

E. J. Bourne,W. M. Corbett,M. Stacey J. Chem. Soc. 1952 2810